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Compound of Interest

Compound Name: 2-Methoxybenzyl alcohol

Cat. No.: B043209

This technical guide provides an in-depth analysis of the boiling point of 2-methoxybenzyl
alcohol, tailored for researchers, scientists, and professionals in drug development. This
document compiles essential physical property data, detailed experimental protocols for boiling
point determination, and a logical workflow for its chemical synthesis.

Quantitative Data: Boiling Point of Methoxybenzyl
Alcohol Isomers

The boiling point is a critical physical property for the purification, identification, and handling of
chemical compounds. Below is a comparative summary of the boiling points for the ortho,
meta, and para isomers of methoxybenzyl alcohol at standard atmospheric pressure.

Compound Name Isomer Position Boiling Point (°C) Pressure (mmHg)

2-Methoxybenzyl

ortho 248 - 250 760
Alcohol
3-Methoxybenzyl

meta 250 723
Alcohol
4-Methoxybenzyl

para 259 760

Alcohol
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Experimental Protocols for Boiling Point
Determination

Accurate determination of a liquid's boiling point is fundamental in chemical analysis. The
following are standard laboratory methods for this purpose.

Distillation Method

This method is suitable when a sufficient quantity of the sample (typically >5 mL) is available
and also serves as a means of purification.

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals
the surrounding atmospheric pressure, observed as a stable temperature plateau during
distillation.

Apparatus:

« Distillation flask

o Condenser

e Receiving flask

o Thermometer (with appropriate range)
¢ Heating mantle or sand bath

» Boiling chips or a magnetic stir bar

e Clamps and stands

Procedure:

+ Place the 2-methoxybenzyl alcohol sample into the distillation flask, adding a few boiling
chips or a stir bar to ensure smooth boiling.

o Assemble the distillation apparatus, ensuring all joints are securely connected.
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o Position the thermometer so that the top of the bulb is level with the bottom of the side arm
leading to the condenser. This ensures the thermometer measures the temperature of the
vapor that is in equilibrium with the boiling liquid.[1]

e Begin heating the flask gently.

» As the liquid boils, the vapor will rise and enter the condenser. Observe the temperature on
the thermometer.

o The temperature will rise and then stabilize. Record the temperature at which the vapor is
continuously condensing and dripping into the receiving flask. This stable temperature is the
boiling point.[2]

o Record the ambient atmospheric pressure as the boiling point is pressure-dependent.

Thiele Tube Method (Small-Scale Determination)

This micro-method is ideal when only a small amount of the substance is available.

Principle: The boiling point is determined by observing the temperature at which the vapor
pressure of the sample inside a capillary tube equals the external pressure of the heating bath.

Apparatus:

Thiele tube

e Thermometer

e Small test tube or fusion tube

e Capillary tube (sealed at one end)

e Heating oil (e.g., mineral oil or silicone oil)

e Burner or hot plate

e Rubber band or wire for attachment

Procedure:

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Seal one end of a capillary tube using a flame.
e Place a small amount (a few milliliters) of 2-methoxybenzyl alcohol into the small test tube.
» Place the sealed capillary tube into the test tube with the open end downwards.

» Attach the test tube to the thermometer using a rubber band, ensuring the sample is level
with the thermometer bulb.

 Insert the assembly into the Thiele tube containing the heating oil. The side arm of the Thiele
tube is designed to allow for convection currents to ensure uniform heating.[1]

» Heat the side arm of the Thiele tube gently.[1]

o As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow
stream of bubbles.

» Continue heating until a rapid and continuous stream of bubbles emerges from the capillary
tube. This indicates the temperature is just above the boiling point.

e Remove the heat and allow the apparatus to cool slowly.

e The stream of bubbles will slow down and stop. The boiling point is the temperature at which
the liquid just begins to be drawn into the capillary tube.[1]

Synthesis Workflow of 2-Methoxybenzyl Alcohol

2-Methoxybenzyl alcohol is a valuable intermediate in organic synthesis. One common
method for its preparation is the reduction of 2-methoxybenzoic acid.
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Caption: Synthesis of 2-Methoxybenzyl Alcohol via Reduction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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